Cas no 154902-26-8 (Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI))

Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI) Properties

Names and Identifiers

• 2',3'-DIDEOXYADENOSINE-5'-O-(1-THIOTRIPHOSPHATE) SODIUM SALT
• Adenosine,2',3'-dideoxy-, 5'&reg
• 2', 3'- DIDEOXYADENOSINE- 5'- O- (1- THIOTRIPHOSPHATE), RP-
• DDATP-α-S SODIUM SALT
• P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)
• DDATP-ALPHA-S SODIUM SALT
• Adenosine,2',3'-dideoxy-,5'(R)p''-ester with thiotriphosphoric acid((ho)2p(o)op(o)(oh)op(o)(oh)(sh)),sodium salt(9ci)
• 154902-26-8
• +Expand

• InChIKey： XHGOPPWSTWXSKT-HAGVXKASSA-J
• Inchi： InChI=1S/C10H16N5O10P3S.4Na.4H/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(23-7)3-22-28(21,29)25-27(19,20)24-26(16,17)18;;;;;;;;/h4-7H,1-3H2,(H,19,20)(H,21,29)(H2,11,12,13)(H2,16,17,18);;;;;;;;/p-4/t6-,7+,28?;;;;;;;;/m0......../s1
• SMILES： NC1=C2N=CN([C@@H]3O[C@H](COP([O-])(OP([O-])(OP([O-])([O-])=O)=O)=S)CC3)C2=NC=N1.[NaH].[NaH].[NaH].[NaH]

Computed Properties

• Exact Mass: 578.91100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 7
• Monoisotopic Mass: 578.91085089g/mol
• Heavy Atom Count: 33
• Complexity: 723
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 265Ų

Experimental Properties

• LogP: 3.53040
• PSA: 294.44000